3,5-dimethyl-N-(5-{[(4-methylphenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-1,2-oxazole-4-carboxamide

• Molecular Formula: C16H16N4O2S2
• Molecular Weight: 360.5 g/mol
• IUPAC Name: 3,5-dimethyl-N-[5-[(4-methylphenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C16H16N4O2S2/c1-9-4-6-12(7-5-9)8-23-16-19-18-15(24-16)17-14(21)13-10(2)20-22-11(13)3/h4-7H,8H2,1-3H3,(H,17,18,21)
• InChI Key: KDCYRMOZKUKXID-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSC2=NN=C(S2)NC(=O)C3=C(ON=C3C)C

Description

3,5-Dimethyl-N-(5-{[(4-methylphenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-1,2-oxazole-4-carboxamide is a heterocyclic compound featuring a 1,2-oxazole core fused with a 1,3,4-thiadiazole ring system. The oxazole moiety is substituted with 3,5-dimethyl groups, while the thiadiazole ring bears a sulfanyl-linked 4-methylbenzyl group at the 5-position.

The compound’s synthesis likely involves coupling a 1,2-oxazole-4-carboxylic acid derivative with a functionalized 1,3,4-thiadiazol-2-amine precursor. Crystallographic refinement methods such as SHELX are critical for resolving its three-dimensional structure, particularly to analyze intramolecular interactions and planarity.

Preparation Methods

The synthesis of 3,5-dimethyl-N-(5-{[(4-methylphenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-1,2-oxazole-4-carboxamide involves several steps. One common synthetic route starts with the reaction of 3,5-dimethyl-1H-pyrazole-4-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 5-{[(4-methylphenyl)methyl]sulfanyl}-1,3,4-thiadiazole-2-amine in the presence of a base such as triethylamine to yield the desired product . The reaction conditions typically involve refluxing in an organic solvent such as dichloromethane or chloroform.

Chemical Reactions Analysis

3,5-dimethyl-N-(5-{[(4-methylphenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-1,2-oxazole-4-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of amines or alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups such as halides or alkyl groups are replaced by nucleophiles like amines or thiols.

Scientific Research Applications

Key Structural Features

Feature	Description
Thiadiazole Ring	Known for interactions with various enzymes and proteins
Oxazole Moiety	Contributes to the compound's biological efficacy
Functional Groups	Multiple groups that enhance reactivity

Antimicrobial Properties

Research indicates that 3,5-dimethyl-N-(5-{[(4-methylphenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-1,2-oxazole-4-carboxamide exhibits significant antimicrobial activity. Compounds with similar structures have shown efficacy against various pathogens. The thiadiazole ring structure is particularly noted for its ability to inhibit microbial growth through enzyme interaction.

Anticancer Effects

The compound has also demonstrated potential anticancer properties in various studies. Its mechanism of action likely involves binding to specific molecular targets involved in cancer cell proliferation. For instance, compounds sharing structural similarities have been reported to exhibit cytotoxic effects against different cancer cell lines.

Study on Antimicrobial Efficacy

A recent study evaluated the antimicrobial efficacy of the compound against various bacterial strains. Results showed significant inhibition zones compared to control groups. The study concluded that the compound could serve as a lead candidate for developing new antimicrobial agents.

Evaluation of Anticancer Activity

Another study focused on the anticancer activity of this compound against human cancer cell lines. The findings indicated that it induced apoptosis in cancer cells while sparing normal cells. This selectivity suggests potential therapeutic applications in cancer treatment.

Mechanism of Action

The mechanism of action of 3,5-dimethyl-N-(5-{[(4-methylphenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-1,2-oxazole-4-carboxamide involves its interaction with various molecular targets and pathways. The thiadiazole ring is known to interact with enzymes and proteins, inhibiting their activity and leading to antimicrobial and anticancer effects . The compound can also induce oxidative stress in cells, leading to cell death in cancer cells .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Comparison

The compound is structurally analogous to (E)-5-(3,5-Dimethylphenyl)-N-[4-(methylsulfanyl)benzylidene]-1,3,4-thiadiazol-2-amine (referred to as Compound A in ). A comparative analysis is provided below:

Feature	Target Compound	Compound A
Core Structure	1,2-Oxazole fused to 1,3,4-thiadiazole	1,3,4-Thiadiazole with benzylidene Schiff base
Substituents	- 3,5-Dimethyl (oxazole) - 5-(4-methylbenzylsulfanyl) (thiadiazole)	- 5-(3,5-Dimethylphenyl) (thiadiazole) - 4-Methylsulfanyl benzylidene (amine)
Key Functional Groups	Carboxamide, sulfanyl, methyl groups	Schiff base, sulfanyl, methyl groups
Synthesis Method	Likely involves carboxamide coupling	Condensation of thiadiazol-2-amine with 4-methylthio benzaldehyde
Planarity	Expected planar structure due to conjugated systems	Planar (r.m.s. deviation: 0.149 Å) with intramolecular C–H···N hydrogen bonds
Biological Activity	Hypothesized antifungal/antimicrobial (based on oxazole-thiadiazole synergy)	Reported insecticidal and fungicidal activities

Electronic and Steric Effects

Biological Activity

3,5-Dimethyl-N-(5-{[(4-methylphenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-1,2-oxazole-4-carboxamide is a complex organic compound that belongs to a class of heterocyclic compounds known for their diverse biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The compound's structure can be broken down into several key components:

• Oxazole ring : Known for its role in various biological activities.
• Thiadiazole moiety : Often associated with antimicrobial and anticancer properties.
• Methyl and carboxamide groups : These functional groups can influence solubility and bioactivity.

The molecular formula is $C_{20}H_{22}N_4O_2S$, and it has a molecular weight of approximately 398.48 g/mol.

Anticancer Properties

Recent studies have highlighted the anticancer potential of compounds containing oxazole and thiadiazole rings. For instance:

• Cytotoxicity : In vitro studies have shown that similar compounds exhibit significant cytotoxic effects against various cancer cell lines. For example, derivatives with oxadiazole and thiadiazole rings demonstrated IC50 values in the micromolar range against breast cancer (MCF-7) and melanoma (SK-MEL-2) cell lines .
• Mechanism of Action : Flow cytometry assays indicated that these compounds induce apoptosis in cancer cells through the activation of caspase pathways and modulation of p53 expression levels . The presence of the methylphenylsulfanyl group may enhance these effects by improving the compound's interaction with cellular targets.

Compound Type	Cell Line	IC50 (µM)	Mechanism
Oxadiazole	MCF-7	0.65	Apoptosis via caspase activation
Thiadiazole	SK-MEL-2	2.41	Cell cycle arrest at G0-G1 phase

Antimicrobial Activity

Compounds similar to 3,5-dimethyl-N-(5-{[(4-methylphenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-1,2-oxazole-4-carboxamide have shown promising antimicrobial properties:

• Activity Against Mycobacterium tuberculosis : Studies have reported that derivatives exhibit significant activity against resistant strains of Mycobacterium tuberculosis, with MIC values as low as 0.25 µg/mL . This suggests potential as a lead compound in tuberculosis treatment.

Anti-inflammatory Effects

Emerging research indicates that certain derivatives may also possess anti-inflammatory properties. The ability to modulate inflammatory pathways could be attributed to their structural components that interact with pro-inflammatory cytokines.

Case Studies

• Screening for Anticancer Activity : A study screened a library of compounds similar to 3,5-dimethyl-N-(5-{[(4-methylphenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-1,2-oxazole-4-carboxamide on multicellular spheroids. Results indicated significant inhibition of tumor growth compared to controls .
• Tuberculosis Treatment : In vitro testing against Mycobacterium tuberculosis showed that specific analogs could effectively reduce bacterial viability, supporting further development for anti-tubercular therapies .